Cas no 3670-59-5 (6-Hydroxynicotinamide)

• Product Name: 6-Hydroxynicotinamide
• CAS No: 3670-59-5
• MF: C₆H₆N₂O₂
• MW: 138.124041080475
• MDL: MFCD08691126
• CID: 44376
• PubChem ID: 72925
• Update Time: 2025-04-18

6-Hydroxynicotinamide Chemical and Physical Properties

Names and Identifiers

• 6-Hydroxynicotinamide
• 6-Hydroxypyridine-3-carboxamide
• 6-oxo-1H-pyridine-3-carboxamide
• 6-oxo-1,6-dihydropyridine-3-carboxamide
• 1,6-Dihydro-6-oxo-3-pyridinecarboxamide
• NGPNYDVHEUXWIA-UHFFFAOYSA-N
• Nicotinamide, 1,6-dihydro-6-oxo-
• 6-hydroxy-nicotinamide
• 3-Pyridinecarboxamide, 1,6-dihydro-6-oxo-
• 2-pyridone-5-carboxamide
• 6-Oxo-1,6-dihydronicotinamide
• NE33847
• U983
• MFCD08691126
• EN300-25893
• A874299
• AKOS008937563
• AKOS016003533
• AC-25180
• DTXSID60190153
• SCHEMBL447959
• FT-0727405
• C74893
• 3670-59-5
• Z220564282
• AS-17407
• 6-Oxo-1,6-dihydro-3-pyridinecarboxamide #
• CS-0197190
• DB-069423
• DTXCID70112644

• MDL： MFCD08691126
• Inchi： 1S/C6H6N2O2/c7-6(10)4-1-2-5(9)8-3-4/h1-3H,(H2,7,10)(H,8,9)
• InChI Key： NGPNYDVHEUXWIA-UHFFFAOYSA-N
• SMILES： O=C1C=CC(C(N)=O)=CN1

Computed Properties

• Exact Mass: 138.04300
• Monoisotopic Mass: 138.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.2
• XLogP3: -1.2

Experimental Properties

• Density: 1.354
• Melting Point: 245-253°C
• Boiling Point: 466.3°Cat760mmHg
• Flash Point: 235.8°C
• Refractive Index: 1.578
• PSA: 76.21000
• LogP: 0.58640

6-Hydroxynicotinamide Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store long-term at -20°C